Cas no 1260812-10-9 (3-(3-bromo-4-fluorophenyl)azetidine)

• Product Name: 3-(3-bromo-4-fluorophenyl)azetidine
• CAS No: 1260812-10-9
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 6411335
• PubChem ID: 129953123
• Update Time: 2025-10-30

3-(3-bromo-4-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)azetidine
• EN300-1911495
• 1260812-10-9

• Inchi： 1S/C9H9BrFN/c10-8-3-6(1-2-9(8)11)7-4-12-5-7/h1-3,7,12H,4-5H2
• InChI Key： HCKVRCOCLVWXMO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNC1)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-4-fluorophenyl)azetidine

3-(3-Bromo-4-Fluorophenyl)Azetidine: A Comprehensive Overview

The compound with CAS No. 1260812-10-9, commonly referred to as 3-(3-bromo-4-fluorophenyl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a member of the azetidine family, which are four-membered ring structures resembling pyrrolidine but with one fewer carbon atom. The presence of a bromine and fluorine substituent on the aromatic ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

Azetidines are known for their rigid structure and potential as bioisosteres of pyrrolidine, which is commonly found in many pharmaceutical agents. The 3-(3-bromo-4-fluorophenyl)azetidine derivative adds further complexity due to the substitution pattern on the phenyl ring. The bromine atom at the 3-position and fluorine at the 4-position create a highly electron-deficient aromatic system, which can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have explored the synthesis of 3-(3-bromo-4-fluorophenyl)azetidine using various methodologies. One prominent approach involves the coupling of an azetidine ring with an appropriately substituted aryl halide through palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The structural uniqueness of 3-(3-bromo-4-fluorophenyl)azetidine has led to its investigation in drug discovery programs. Its rigid structure and electronic properties make it a promising candidate for targeting specific protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of enzymatic activity. Recent research has demonstrated that this compound can act as a scaffold for designing inhibitors of PPIs involved in diseases such as cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, 3-(3-bromo-4-fluorophenyl)azetidine has been studied for its role in chemical biology. Its ability to undergo various post-synthetic modifications, such as alkylation and acylation, makes it a versatile building block for constructing more complex molecules. Researchers have also explored its use in click chemistry reactions, where its azetidine ring serves as a reactive platform for forming covalent bonds with other functional groups.

The physical properties of 3-(3-bromo-4-fluorophenyl)azetidine are equally intriguing. Its melting point, boiling point, and solubility characteristics have been determined experimentally and corroborated through computational modeling. These properties are critical for understanding its behavior in different chemical environments and its suitability for various industrial applications.

From an environmental standpoint, the degradation pathways of 3-(3-bromo-4-fluorophenyl)azetidine have been studied under both aerobic and anaerobic conditions. These studies have provided insights into its persistence in different ecosystems and its potential impact on the environment. Regulatory agencies have taken note of these findings, leading to guidelines for safe handling and disposal of this compound.

In conclusion, 3-(3-bromo-4-fluorophenyl)azetidine (CAS No. 1260812-10-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, reactivity, and pharmacokinetic properties make it a valuable tool in drug discovery and chemical synthesis. As research continues to uncover new aspects of this molecule, its role in advancing science and technology is expected to grow further.